Cas no 349102-88-1 (4-nitro-1H-pyrazole-5-carbohydrazide)

4-Nitro-1H-pyrazole-5-carbohydrazide is a heterocyclic compound featuring a nitro-substituted pyrazole core with a carbohydrazide functional group. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for the development of bioactive molecules. The nitro group enhances electrophilic properties, facilitating further functionalization, while the carbohydrazide moiety offers opportunities for condensation reactions, enabling the formation of hydrazones and other derivatives. Its well-defined molecular framework ensures consistent performance in synthetic pathways, making it valuable for researchers exploring novel compounds with potential biological activity. The compound is typically handled under controlled conditions due to its sensitivity.

4-nitro-1H-pyrazole-5-carbohydrazide structure

349102-88-1 structure

Product Name:4-nitro-1H-pyrazole-5-carbohydrazide

CAS No:349102-88-1

MF:C₄H₅N₅O₃

MW:171.114199399948

MDL:MFCD02656447

CID:3058122

PubChem ID:3975605

Update Time:2025-06-07

4-nitro-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 4-Nitro-1 H -pyrazole-3-carboxylic acid hydrazide
- 4-nitro-1H-pyrazole-5-carbohydrazide
- 4-Nitro-1H-pyrazole-3-carbohydrazide
- 4-Nitro-1H-pyrazole-3-carboxylic acid hydrazide
- 4-nitro-1 h-pyrazole-3-carboxylic acid hydrazide
- 4-NITRO-2H-PYRAZOLE-3-CARBOHYDRAZIDE
- STK315318
- AKOS015922269
- AKOS000305706
- Pyrazole-3-carbohydrazide, 4-nitro-
- AKOS001592519
- CS-0267921
- SR-01000392035
- 4-Nitro-1H-pyrazole-3-carbohydrazide #
- EN300-228871
- JJQIXMHAWQODPK-UHFFFAOYSA-N
- SR-01000392035-1
- 4-nitropyrazole-3-carboxhydrazide
- BBL039384
- 349102-88-1
- MDL： MFCD02656447
- Inchi： 1S/C4H5N5O3/c5-7-4(10)3-2(9(11)12)1-6-8-3/h1H,5H2,(H,6,8)(H,7,10)
- InChI Key： JJQIXMHAWQODPK-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C=NN1)[N+](=O)[O-])NN

Computed Properties

Exact Mass: 171.03923904Da
Monoisotopic Mass: 171.03923904Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 130Å²

4-nitro-1H-pyrazole-5-carbohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB550958-250 mg	4-Nitro-1H-pyrazole-3-carbohydrazide; .	349102-88-1		250MG	€195.90	2022-03-01
abcr	AB550958-500 mg	4-Nitro-1H-pyrazole-3-carbohydrazide; .	349102-88-1		500MG	€232.80	2022-03-01
abcr	AB550958-1 g	4-Nitro-1H-pyrazole-3-carbohydrazide; .	349102-88-1		1g	€257.30	2022-03-01
abcr	AB550958-5 g	4-Nitro-1H-pyrazole-3-carbohydrazide; .	349102-88-1		5g	€577.50	2022-03-01
abcr	AB550958-10 g	4-Nitro-1H-pyrazole-3-carbohydrazide; .	349102-88-1		10g	€909.90	2022-03-01
Fluorochem	026658-250mg	4-Nitro-1 H -pyrazole-3-carboxylic acid hydrazide	349102-88-1		250mg	￡182.00	2022-03-01
Fluorochem	026658-1g	4-Nitro-1 H -pyrazole-3-carboxylic acid hydrazide	349102-88-1		1g	￡363.00	2022-03-01
Fluorochem	026658-5g	4-Nitro-1 H -pyrazole-3-carboxylic acid hydrazide	349102-88-1		5g	￡963.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1338591-1g	4-Nitro-1h-pyrazole-3-carbohydrazide	349102-88-1	97%	1g	￥6272.00	2024-05-17
Enamine	EN300-228871-0.05g	4-nitro-1H-pyrazole-5-carbohydrazide	349102-88-1	95%	0.05g	$88.0	2024-06-20